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Compound of Interest

Compound Name: Sodium 4-methylbenzenesulfonate

Cat. No.: B147522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of sodium p-

toluenesulfonate (Na-pTS), a compound of significant interest in organic synthesis, catalysis,

and pharmaceutical sciences. This document consolidates key quantitative data, outlines

detailed experimental methodologies for property determination, and illustrates the logical

interplay of these characteristics.

Core Physical Properties
Sodium p-toluenesulfonate is an organic salt that typically appears as a white to off-white

crystalline powder or flakes.[1][2] It is known to be hygroscopic, meaning it readily absorbs

moisture from the atmosphere.[1] The compound's stability is generally good, though it is

incompatible with strong oxidizing agents.[1][3] It is available in both anhydrous and hydrated

forms, which can influence its physical properties.[2]

Quantitative Physical Data
The physical properties of sodium p-toluenesulfonate are summarized in the table below. It is

important to note that variations in reported values may be attributed to the presence of

moisture (hydrated vs. anhydrous forms) and the purity of the sample.
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Physical Property Value Notes Source(s)

Molecular Formula C₇H₇NaO₃S [4][5]

Molecular Weight 194.18 g/mol [4][5]

Melting Point >300 °C For the hydrated form. [3][6][7]

106-107 °C
For the anhydrous

form.
[8][9]

Boiling Point 140 °C at 20 mmHg [3][8]

400 °C at 101.325

kPa
[6][7]

Density 1.55 g/cm³ at 20 °C [2][3][8]

Solubility in Water 818 g/L General solubility. [3]

670 g/L at 20 °C
Temperature-

dependent.
[2]

2600 g/L at 80 °C
Temperature-

dependent.
[2]

Solubility in Organic

Solvents
Soluble in methanol. [2]

Slightly soluble in

most organic solvents.
[2]

Low solubility in

ethanol (max 2.5%).
[3][6]

Appearance
White crystalline

powder or flakes.
[1][2][4]

Hygroscopicity Hygroscopic [1]

Experimental Protocols
Detailed experimental procedures are crucial for the accurate and reproducible determination

of physical properties. While specific protocols for sodium p-toluenesulfonate are not always
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published in detail, the following sections describe standardized methodologies applicable to

this compound.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

typically signifies a high-purity compound.

Methodology:

Sample Preparation: A small amount of finely powdered, dry sodium p-toluenesulfonate is

packed into a capillary tube to a height of 2-3 mm.[3] The tube is then tapped gently to

ensure the sample is compact.[2]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube, adjacent to a calibrated thermometer.[3][4]

Heating: The sample is heated rapidly to about 15-20 °C below the expected melting point.

[3] The heating rate is then reduced to a slow and steady 1-2 °C per minute to allow for

thermal equilibrium.[10]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid

crystal melts is recorded as the end of the range.[3][10] For a pure compound, this range

should be narrow (0.5-1.0 °C).[4]

Solubility Determination (Shake-Flask Method)
The shake-flask method is a reliable technique for determining the equilibrium solubility of a

compound in a given solvent.[11]

Methodology:

System Preparation: An excess amount of sodium p-toluenesulfonate is added to a known

volume of the solvent (e.g., distilled water, ethanol) in a sealed, thermostatted container.

Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a

prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the
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dissolved and undissolved solid.[9][12]

Phase Separation: After equilibration, the agitation is stopped, and the undissolved solid is

allowed to settle. A sample of the supernatant saturated solution is carefully withdrawn using

a filtered syringe to prevent the transfer of solid particles.

Concentration Analysis: The concentration of sodium p-toluenesulfonate in the filtered

sample is determined using a suitable analytical technique, such as UV-Vis

spectrophotometry or High-Performance Liquid Chromatography (HPLC).[11] The solubility

is then expressed as mass per unit volume (e.g., g/L).

Density Determination (Liquid Displacement Method)
This method is suitable for determining the density of an irregularly shaped solid like a

crystalline powder.

Methodology:

Mass Measurement: The mass of a sample of dry sodium p-toluenesulfonate is accurately

measured using an analytical balance.[6]

Initial Volume Measurement: A non-reactive liquid in which the solid is insoluble (e.g., a

saturated solution of sodium p-toluenesulfonate in water to prevent further dissolution, or a

non-polar solvent) is placed in a graduated cylinder, and the initial volume is recorded.[7]

Volume Displacement: The weighed solid is carefully added to the liquid in the graduated

cylinder, ensuring no loss of material. The new volume is recorded.[7]

Calculation: The volume of the solid is the difference between the final and initial liquid

levels.[7] The density is then calculated by dividing the mass of the solid by its determined

volume.[6]

Crystal Structure Determination (Powder X-ray
Diffraction)
Powder X-ray Diffraction (PXRD) is a powerful technique for determining the crystal structure of

a polycrystalline solid.
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Methodology:

Sample Preparation: A fine, homogenous powder of sodium p-toluenesulfonate is prepared

and packed into a sample holder.

Data Collection: The sample is irradiated with a monochromatic X-ray beam in a powder

diffractometer. The intensity of the diffracted X-rays is measured as a function of the

diffraction angle (2θ).[13]

Pattern Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is unique to

the crystalline phase of sodium p-toluenesulfonate.

Structure Solution and Refinement: The positions of the diffraction peaks are used to

determine the unit cell parameters. The crystal structure can then be solved and refined

using computational methods, such as the Rietveld refinement, which compares the

experimental pattern to a calculated pattern based on a structural model.[13][14]

Interrelation of Physical Properties
The physical properties of a compound are not independent but are logically interconnected.

The crystal structure, for instance, dictates the strength of the intermolecular forces, which in

turn influences properties like melting point and solubility.
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Logical Interrelation of Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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